Cas no 721916-04-7 (2-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid)

• Product name: 2-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid
• CAS No: 721916-04-7
• MF: C₁₉H₁₀N₂O₆
• MW: 362.292
• CID: 3106557
• PubChem ID: 3248468

2-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-nitro-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)benzoic acid
• 2-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid
• CS-0269500
• AKOS001050310
• SCHEMBL4235303
• EN300-08186
• SR-01000037937-1
• Z56870571
• 721916-04-7
• 2-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}benzoic acid
• G32449
• 2-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoicacid
• MFCD00660835
• 2-{8-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid
• SR-01000037937
• 2-(6-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl)benzoic acid
• AG-690/09197036
• Oprea1_194974

• Inchi： InChI=1S/C19H10N2O6/c22-17-12-6-3-5-10-15(21(26)27)9-8-13(16(10)12)18(23)20(17)14-7-2-1-4-11(14)19(24)25/h1-9H,(H,24,25)
• InChI Key： MVCXDTPJHCXZOR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 362.05388604Da
• Monoisotopic Mass: 362.05388604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 2-{10-nitro-2,4-dioxo-3-azatricyclo7.3.1.0,5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid

2-{10-Nitro-2,4-Dioxo-3-Azatricyclo[7.3.1.0^5,13]Trideca-1(13),5,7,9,11-Pentaen-3-Yl}Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 721916-04-7, known as 2-{10-nitro-2,4-dioxo-3-azatricyclo[7.3.1.0^5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoic acid, is a highly specialized organic molecule with a complex structure and intriguing chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields such as drug discovery and materials science.

Structure and Synthesis

The molecular structure of this compound is characterized by a benzoic acid moiety attached to a tricyclic system containing a nitro group and multiple double bonds. The tricyclic framework is notable for its fused ring system and the presence of an azatricyclo structure, which contributes to its unique electronic properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving precise control over stereochemistry and regioselectivity.

Chemical Properties and Reactivity

Research has shown that 2-{10-nitro-2,4-dioxo...benzoic acid exhibits remarkable reactivity under specific conditions. The nitro group plays a crucial role in modulating the electronic properties of the molecule, making it a promising candidate for various chemical transformations. Studies have demonstrated its ability to participate in nucleophilic aromatic substitution reactions and its potential as a precursor for the synthesis of bioactive compounds.

Applications in Drug Discovery

In the field of pharmacology, this compound has shown potential as a lead molecule for drug development. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in the design of novel therapeutic agents. Recent studies have highlighted its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential role in the treatment of conditions such as cancer and inflammatory disorders.

Materials Science and Nanotechnology

Beyond pharmacology, 2-{10-nitro...benzoic acid has also found applications in materials science. Its structural complexity makes it an ideal candidate for use in the development of advanced materials with tailored properties. Researchers have explored its potential as a building block for self-assembling nanostructures and functional polymers.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 721916-04-7. While it is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols to minimize risks associated with exposure.

Future Directions

The continued exploration of 2-{10-nitro...benzoic acid is expected to yield further insights into its properties and applications. Ongoing research aims to optimize its synthesis pathways and investigate its interactions with biological systems at a molecular level. Additionally, advancements in computational chemistry are expected to provide deeper understanding of its electronic structure and reactivity.